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Introduction

Isobutyranilide, also known as N-phenyl-2-methylpropanamide, is a chemical compound with
the formula C10H13NO. It belongs to the class of anilides, which are derivatives of aniline where
one of the hydrogen atoms on the amino group is replaced by an acyl group. Isobutyranilide
serves as a crucial chemical intermediate in the synthesis of a variety of organic molecules,
most notably in the pharmaceutical and agrochemical industries. Its structural features,
comprising a phenyl ring attached to an amide group with an isopropyl substituent, make it a
versatile building block for the introduction of these moieties into more complex molecules. This
technical guide provides an in-depth overview of the chemical and physical properties of
isobutyranilide, detailed experimental protocols for its synthesis, and a thorough examination
of its role as a key intermediate in the production of high-value chemicals.

Chemical and Physical Properties of Isobutyranilide

A summary of the key chemical and physical properties of isobutyranilide is presented in
Table 1. This data is essential for its handling, characterization, and use in synthetic
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procedures.

Property Value Reference(s)

Molecular Formula C10H13NO [1112][3]

Molecular Weight 163.22 g/mol [1][3]

CAS Number 4406-41-1 [1][3]
2-methyl-N-

IUPAC Name ) [4]
phenylpropanamide
Isobutyric acid anilide, i-

Synonyms . [11[31[5]
Butyranilide

Appearance Solid [6]

Melting Point Data not readily available

Boiling Point 558.48 K (calculated)

N Soluble in ether. Decomposes
Solubility [7]

in water.

Synthesis of Isobutyranilide

The synthesis of isobutyranilide is typically achieved through the N-acylation of aniline with an
iIsobutyrylating agent, such as isobutyryl chloride or isobutyric anhydride. These methods are
analogous to the well-established Schotten-Baumann reaction conditions for amide synthesis.

General Synthesis Workflow

The general workflow for the synthesis of isobutyranilide involves the reaction of aniline with
an acylating agent, followed by workup and purification of the product.
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Caption: General experimental workflow for the synthesis of isobutyranilide.
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Experimental Protocols

This protocol is adapted from standard N-acylation procedures.[3][8]
Materials:

Aniline

e Isobutyryl chloride

o Triethylamine or Pyridine

e Dichloromethane (anhydrous)

e Deionized water

e Saturated aqueous sodium bicarbonate solution

e Brine (saturated aqueous sodium chloride solution)
e Anhydrous magnesium sulfate or sodium sulfate

o Standard laboratory glassware and equipment (round-bottom flask, dropping funnel,
magnetic stirrer, ice bath, separatory funnel, rotary evaporator)

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve aniline
(1.0 equivalent) in anhydrous dichloromethane.

e Cool the solution to 0 °C in an ice bath and add triethylamine or pyridine (1.1 equivalents).

e Slowly add isobutyryl chloride (1.05 equivalents) dropwise to the stirred solution. A
precipitate of triethylammonium chloride or pyridinium chloride may form.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 2-4 hours, or until thin-layer chromatography (TLC) indicates the consumption of the
starting aniline.
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e Quench the reaction by the slow addition of deionized water.

» Transfer the mixture to a separatory funnel and wash the organic layer sequentially with
saturated aqueous sodium bicarbonate solution and brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude
isobutyranilide.

» Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water
mixture) or by flash column chromatography on silica gel.

This protocol is based on the acylation of anilines with anhydrides.[6][9]
Materials:

Aniline

* Isobutyric anhydride

e Pyridine (as solvent and catalyst) or a catalytic amount of a strong acid (e.g., sulfuric acid) in
an inert solvent.

e Deionized water

» Standard laboratory glassware and equipment

Procedure:

 In a round-bottom flask, dissolve aniline (1.0 equivalent) in pyridine or an inert solvent.

e Add isobutyric anhydride (1.1 equivalents) to the solution. If using an inert solvent, add a
catalytic amount of a strong acid.

» Heat the reaction mixture to reflux for 2-6 hours, monitoring the progress by TLC.

o After completion, cool the reaction mixture to room temperature.
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« If pyridine was used as the solvent, remove it under reduced pressure.

e Pour the reaction mixture into a beaker of cold water to precipitate the crude
isobutyranilide.

o Collect the solid product by vacuum filtration and wash it thoroughly with cold water.

e Dry the crude product and purify by recrystallization.

Role as a Chemical Intermediate

Isobutyranilide is a valuable intermediate in the synthesis of more complex molecules,
particularly in the pharmaceutical and agrochemical sectors. The isobutyranilide moiety can
be further functionalized on the phenyl ring or the amide nitrogen, or it can be a key precursor
to a final active ingredient.

Application in Pharmaceutical Synthesis: The Case of
Flutamide

A significant application of isobutyranilide chemistry is in the synthesis of Flutamide, a non-
steroidal antiandrogen drug used in the treatment of prostate cancer.[10] The synthesis
involves the acylation of a substituted aniline with an isobutyrylating agent. While Flutamide
itself is a substituted isobutyranilide, the fundamental reaction is the formation of the
isobutyranilide core.

A common synthetic route to Flutamide involves the reaction of 4-nitro-3-(trifluoromethyl)aniline
with isobutyryl chloride.[11][12]

Reaction Scheme for Flutamide Synthesis:

Experimental Protocol for Flutamide Synthesis (adapted from literature):[11]
Materials:

e 4-nitro-3-(trifluoromethyl)aniline

e |Isobutyryl chloride
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e Pyridine (as solvent and base)

» Toluene (for recrystallization)

o Standard laboratory glassware and equipment

Procedure:

e In a round-bottom flask, dissolve 4-nitro-3-(trifluoromethyl)aniline in pyridine.

o Slowly add isobutyryl chloride to the solution.

o Heat the reaction mixture under reflux at approximately 75°C for several hours, monitoring
the reaction by TLC.

» After the reaction is complete, cool the mixture and pour it into cold water to precipitate the
crude Flutamide.

o Collect the solid by vacuum filtration and wash with water.

» Recrystallize the crude product from toluene to obtain pure Flutamide.

Quantitative Data for Flutamide Synthesis:[11]

Reactant Acylating Agent Solvent Yield

4-nitro-3- ) o
] - Isobutyryl chloride Pyridine 73.04%
(trifluoromethyl)aniline

4-nitro-3- ) . o
) N Isobutyric anhydride Pyridine 22.33%
(trifluoromethyl)aniline

Logical Workflow for Flutamide Synthesis:
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Caption: Logical workflow for the synthesis of the pharmaceutical Flutamide.

Application in Agrochemical Synthesis
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Anilide structures are prevalent in a wide range of agrochemicals, including fungicides and
herbicides. While specific examples detailing the direct use of isobutyranilide as a publicly
documented intermediate in major agrochemicals are less common than for pharmaceuticals,
the fundamental amide bond formation is a key step in the synthesis of many such compounds.
For instance, the fungicide Boscalid contains an anilide linkage, and its synthesis involves the
reaction of an aniline derivative with a carboxylic acid derivative.[13][14] This highlights the
importance of the anilide synthesis methodology, for which isobutyranilide serves as a prime

example.

Spectroscopic Data

The characterization of isobutyranilide is confirmed through various spectroscopic techniques.
A summary of the available data is presented in Table 2.

Spectroscopic Technique Key Data Reference(s)

Data available in spectral
1H NMR [4]
databases.

Data available in spectral
13C NMR [4]
databases.

Data available in the NIST
Infrared (IR) Spectroscopy [5]
WebBook.

Data available in the NIST
Mass Spectrometry (MS) [3][4]
WebBook and PubChem.

Conclusion

Isobutyranilide is a synthetically important chemical intermediate with well-defined chemical
and physical properties. Its preparation via the N-acylation of aniline is a robust and well-
understood process, adaptable to various laboratory and potentially industrial scales. The
primary role of isobutyranilide lies in its utility as a building block for more complex molecules,
particularly in the pharmaceutical industry, as exemplified by its core structure within the anti-
cancer drug Flutamide. The experimental protocols and synthetic workflows provided in this
guide offer a comprehensive resource for researchers and professionals engaged in organic

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1607330/docs?utm_src=pdf-body#isobutyranilide-a-comprehensive-technical-guide-for-chemical-synthesis-and-intermediacy
https://www.shd-pub.org.rs/index.php/JSCS/article/view/9344
https://pubs.rsc.org/en/content/articlelanding/2018/re/c8re00049b
https://www.benchchem.com/product/b1607330/docs?utm_src=pdf-body#isobutyranilide-a-comprehensive-technical-guide-for-chemical-synthesis-and-intermediacy
https://www.benchchem.com/product/b1607330/docs?utm_src=pdf-body#isobutyranilide-a-comprehensive-technical-guide-for-chemical-synthesis-and-intermediacy
https://www.researchgate.net/publication/263245579_A_Novel_Method_for_Synthesis_of_Flutamide_on_the_Bench-Scale
https://www.researchgate.net/publication/263245579_A_Novel_Method_for_Synthesis_of_Flutamide_on_the_Bench-Scale
https://www.researchgate.net/publication/262697058_Application_of_the_Intermediate_Derivatization_Approach_in_Agrochemical_Discovery
https://studylib.net/doc/16005030/n-acetylation--the-acetylation-of-aniline
https://www.researchgate.net/publication/263245579_A_Novel_Method_for_Synthesis_of_Flutamide_on_the_Bench-Scale
https://www.benchchem.com/product/b1607330/docs?utm_src=pdf-body#isobutyranilide-a-comprehensive-technical-guide-for-chemical-synthesis-and-intermediacy
https://www.benchchem.com/product/b1607330/docs?utm_src=pdf-body#isobutyranilide-a-comprehensive-technical-guide-for-chemical-synthesis-and-intermediacy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607330?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

synthesis and drug development, facilitating the efficient and effective use of isobutyranilide in
their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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